2-(4-Chloro-benzoylamino)-3-methyl-butyric acid

• IUPAC Name: 2-[(4-chlorobenzoyl)amino]-3-methylbutanoic acid
• InChI: InChI=1S/C12H14ClNO3/c1-7(2)10(12(16)17)14-11(15)8-3-5-9(13)6-4-8/h3-7,10H,1-2H3,(H,14,15)(H,16,17)
• InChI Key: MKKHOWQSYIOOLE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)C1=CC=C(C=C1)Cl
• Molecular Formula: C12H14ClNO3
• DSSTOX Substance ID: DTXSID90377879
• Molecular Weight: 255.70 g/mol
• CAS RN: 93709-63-8, 1629857-89-1

Description

2-(4-Chloro-benzoylamino)-3-methyl-butyric acid, also known as CBM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. CBM belongs to the family of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to possess anti-inflammatory, analgesic, and anticancer properties.

Scientific Research Applications

Antimicrobial Applications

Research on synthetic butenolides, which are structurally related to 2-(4-Chloro-benzoylamino)-3-methyl-butyric acid, has demonstrated potential antimicrobial activities. Specifically, these compounds have been synthesized and evaluated for their effectiveness against bacterial strains such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa, as well as fungal species including Candida albicans, Aspergillus niger, and Rhizopus oryza. The findings suggest that certain derivatives could offer valuable therapeutic options for treating microbial diseases, especially fungal infections (Husain, Alam, Shaharyar, & Lal, 2010).

Synthesis of Heterocyclic Systems

The compound has also been used as a reagent in the synthesis of various heterocyclic systems, contributing to the development of new chemical entities with potential pharmacological activities. For instance, it has facilitated the preparation of pyrido[1,2-a]pyrimidines, pyrimido[1,2-b]pyridazines, and other heterocyclic derivatives. These synthesized compounds could be of interest for further exploration in drug discovery and development processes (Stanovnik, Van Den Bovenkamp, Svete, Hvala, Simonič, & Tišler, 1990).

Molecular Interaction Studies

Further research has investigated the complexation behaviors of molecular structures incorporating carboxylic acids similar to 2-(4-Chloro-benzoylamino)-3-methyl-butyric acid with nucleotide bases. These studies have revealed insights into the microenvironment effects on complexation, which could be relevant for understanding molecular interactions in biological systems or developing new types of molecular sensors and switches (Zimmerman, Wu, & Zeng, 1991).

Mechanism of Action

Mode of Action

• Nucleophilic Substitution :
  • The reaction proceeds via a free radical mechanism, where NBS generates a succinimidyl radical that abstracts the benzylic hydrogen, leading to the halogenation .
• Oxime Formation :
  • Oximes are formed by nucleophilic addition of the nitrogen atom of the amino group to the carbonyl carbon, followed by dehydration to yield the oxime product .